Cas no 2171684-98-1 (4-(1-amino-2-methylcyclopropyl)-1-methylazepan-4-ol)

• Product Name: 4-(1-amino-2-methylcyclopropyl)-1-methylazepan-4-ol
• CAS No: 2171684-98-1
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6362109
• PubChem ID: 165603596
• Update Time: 2025-10-13

4-(1-amino-2-methylcyclopropyl)-1-methylazepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylcyclopropyl)-1-methylazepan-4-ol
• 2171684-98-1
• EN300-1647225

• Inchi： 1S/C11H22N2O/c1-9-8-11(9,12)10(14)4-3-6-13(2)7-5-10/h9,14H,3-8,12H2,1-2H3
• InChI Key： WIZRDOFCRRVZJU-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CCC1)C1(CC1C)N

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-amino-2-methylcyclopropyl)-1-methylazepan-4-ol

4-(1-Amino-2-Methylcyclopropyl)-1-Methylazepan-4-Ol: A Comprehensive Overview

The compound 4-(1-amino-2-methylcyclopropyl)-1-methylazepan-4-ol, identified by the CAS number 2171684-98-1, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and its role in advanced synthetic methodologies. The molecule's structure, which includes a cyclopropane ring and an azepane framework, makes it a subject of interest for researchers exploring novel drug delivery systems and bioactive compounds.

The synthesis of 4-(1-amino-2-methylcyclopropyl)-1-methylazepan-4-ol involves a series of intricate reactions, including cyclopropanation and subsequent functionalization steps. Recent studies have focused on optimizing these processes to enhance yield and purity, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These advancements have not only improved the scalability of the compound's production but also opened avenues for its application in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its ability to act as a building block in the construction of complex heterocyclic frameworks, which are crucial in drug discovery. For instance, studies published in 2023 highlight the use of CAS No: 2171684-98-1 in the development of novel antibiotics targeting multidrug-resistant pathogens. The compound's unique stereochemistry and functional groups make it an ideal candidate for such applications.

In addition to its pharmacological relevance, 4-(1-amino-2-methylcyclopropyl)-1-methylazepan-4-ol has shown potential in materials science. Its rigid cyclopropane structure contributes to mechanical strength when incorporated into polymer matrices, making it a candidate for high-performance materials used in aerospace and automotive industries. Recent research has also explored its role in catalysis, where it serves as a chiral ligand in asymmetric catalysis reactions.

The compound's stability under various conditions has been extensively studied, with findings indicating that it exhibits remarkable resilience to thermal degradation and oxidative stress. This property enhances its suitability for industrial applications where durability is paramount. Furthermore, studies on its environmental impact suggest that it biodegrades efficiently under controlled conditions, aligning with current sustainability goals.

Recent breakthroughs in computational chemistry have enabled detailed modeling of CAS No: 2171684-98-1's interaction with biological systems at the molecular level. These simulations provide insights into its pharmacokinetics and pharmacodynamics, paving the way for personalized medicine approaches. Additionally, advancements in analytical techniques such as NMR spectroscopy and mass spectrometry have facilitated precise characterization of the compound's structural integrity.

In conclusion, 4-(1-amino-2-methylcyclopropyl)-1-methylazepan-4-ol stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. With ongoing research uncovering new facets of its utility, this compound is poised to play a pivotal role in shaping future innovations in medicine, materials science, and beyond.